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Compound of Interest

1-Nitroso-2,2,6,6-
Compound Name: S
tetramethylpiperidine

cat. No.: B1220621

For Researchers, Scientists, and Drug Development Professionals

Core Compound Data

Molecular Weight: 170.25 g/mol

This technical guide provides a comprehensive overview of 1-Nitroso-2,2,6,6-
tetramethylpiperidine, a sterically hindered N-nitrosamine of significant interest in chemical
synthesis and with potential implications in biological systems. This document details its
chemical and physical properties, provides experimental protocols for its synthesis and key
reactions, and explores its relationship with nitric oxide signaling pathways.
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Property Value Reference
Molecular Formula CoH18N20 [1112113114]
Molecular Weight 170.25 g/mol [1112][31[4]
CAS Number 6130-93-4 [11[2][3][4]
Appearance Information not available

Melting Point Information not available

Boiling Point Information not available

Solubility Information not available

Experimental Protocols
Synthesis of 1-Nitroso-2,2,6,6-tetramethylpiperidine

The primary route for the synthesis of 1-Nitroso-2,2,6,6-tetramethylpiperidine is the direct N-

nitrosation of its precursor, 2,2,6,6-tetramethylpiperidine (TMP).[1] This method involves the

use of a nitrosating agent, most commonly sodium nitrite (NaNO:z), under acidic conditions.[1]

Methodology:

» Dissolution: Dissolve 2,2,6,6-tetramethylpiperidine in an aqueous acidic solution. The choice

of acid can vary, but hydrochloric acid is commonly used.

e Cooling: Cool the reaction mixture to 0-5°C in an ice bath. This low temperature is crucial for

minimizing side reactions and the decomposition of unstable intermediates.[1]

» Addition of Nitrosating Agent: Slowly add an aqueous solution of sodium nitrite to the cooled

reaction mixture with constant stirring. The acidic conditions in the mixture will generate the

nitrosating agent in situ.

e Reaction: Maintain the reaction at 0-5°C with continuous stirring. The progress of the

reaction can be monitored by techniques such as thin-layer chromatography (TLC).
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« |solation and Purification: After the reaction is complete, the crude product, which may
contain unreacted starting materials and by-products, needs to be isolated.[1] This is
typically achieved through extraction with an organic solvent, followed by washing and drying
of the organic layer. Further purification can be performed using column chromatography or
recrystallization to obtain the pure 1-Nitroso-2,2,6,6-tetramethylpiperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetramethylpiperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220621#1-nitroso-2-2-6-6-tetramethylpiperidine-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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